Cas no 955618-81-2 (4-(2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamido)benzamide)

• Product Name: 4-(2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamido)benzamide
• CAS No: 955618-81-2
• MF: C₂₁H₁₇N₅O₄S
• MW: 435.455782651901
• CID: 5939402
• PubChem ID: 16841977
• Update Time: 2025-06-03

4-(2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamido)benzamide
• F2437-0446
• 4-[[2-[2,4-dioxo-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetyl]amino]benzamide
• 4-(2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzamide
• 955618-81-2
• AKOS016398092

• Inchi： 1S/C21H17N5O4S/c22-19(28)13-5-7-14(8-6-13)24-17(27)12-25-16-4-1-9-23-18(16)20(29)26(21(25)30)11-15-3-2-10-31-15/h1-10H,11-12H2,(H2,22,28)(H,24,27)
• InChI Key： HTBGLXLMORZVME-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C(C2C(=CC=CN=2)N(CC(NC2C=CC(C(N)=O)=CC=2)=O)C1=O)=O

Computed Properties

• Exact Mass: 435.10012521g/mol
• Monoisotopic Mass: 435.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 154Ų

Additional information on 4-(2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamido)benzamide

Professional Introduction to Compound with CAS No. 955618-81-2 and Product Name: 4-(2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamido)benzamide

The compound in question, identified by the CAS number 955618-81-2, is a sophisticated molecule with a complex structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This introduction aims to provide a comprehensive overview of its chemical properties, potential applications, and recent advancements in research that highlight its significance.

The molecular structure of this compound features a benzamide core substituted with a unique acetylamido group at the 4-position. This group is further connected to a pyrido[3,2-d]pyrimidine moiety, which is itself linked to a thiophene ring. The presence of the 2,4-dioxo functional group and the thiophen-2-yl moiety introduces specific electronic and steric properties that make this compound of interest for various biochemical interactions.

Recent studies have demonstrated the potential of such heterocyclic compounds in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The pyrido[3,2-d]pyrimidine scaffold is particularly noteworthy, as it has been shown to exhibit kinase inhibition properties. Specifically, derivatives of this scaffold have been investigated for their ability to interfere with tyrosine kinases, which are often overactive in tumor cells.

The benzamide portion of the molecule contributes to its solubility and bioavailability, making it a promising candidate for drug development. Additionally, the thiophene ring introduces aromaticity and electron-rich regions that can participate in hydrogen bonding and π-stacking interactions with biological targets. These characteristics are crucial for designing molecules that can effectively bind to proteins or enzymes involved in disease processes.

In the context of current pharmaceutical research, compounds like this one are being explored for their ability to act as scaffolds for drug discovery. The structural complexity allows for modifications that can enhance potency, selectivity, and pharmacokinetic properties. For instance, computational modeling has been employed to predict how different substituents on the thiophene ring might influence binding affinity to target proteins.

One particularly exciting aspect of this compound is its potential in oncology research. The pyrido[3,2-d]pyrimidine core is structurally related to several known antitumor agents, suggesting that it may possess similar mechanisms of action. Preclinical studies have begun to explore its effects on cell proliferation and apoptosis in various cancer models. The results have been promising enough to warrant further investigation into its therapeutic potential.

The acetylamido group at the 4-position of the benzamide provides another layer of functionality that can be exploited for drug design. This moiety can participate in hydrophilic interactions or serve as a site for further chemical modifications. For example, attaching hydrophobic groups to this region could improve membrane permeability, while introducing charged residues might enhance cellular uptake.

From a synthetic chemistry perspective, the synthesis of this compound represents a significant achievement due to its intricate structure. Multi-step organic reactions were required to construct the pyrido[3,2-d]pyrimidine core and integrate it with the benzamide moiety. Advances in synthetic methodologies have made such constructions more feasible than ever before, enabling chemists to access novel molecular architectures with greater ease.

The role of computational chemistry in studying this compound cannot be overstated. Molecular dynamics simulations have been used to understand how it interacts with biological targets at an atomic level. These simulations provide insights into binding modes and can help predict how small changes in the structure might affect activity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion,4-(2-{2,4-dioxo-3-(thiophen-2-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}acetamido)benzamide represents a fascinating example of how structural complexity can lead to novel pharmacological activity. Its unique combination of heterocyclic scaffolds and functional groups makes it a valuable tool for both academic research and industrial development. As our understanding of biological pathways continues to grow,CAS No 955618-81-2 may prove instrumental in addressing some of today's most challenging medical conditions.